molecular formula C12H18FN3O B8600256 N1-(1-(2-fluoroethyl)azetidin-3-yl)-3-methoxybenzene-1,4-diamine

N1-(1-(2-fluoroethyl)azetidin-3-yl)-3-methoxybenzene-1,4-diamine

Cat. No.: B8600256
M. Wt: 239.29 g/mol
InChI Key: OLJXWPWSKQJDEZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N1-(1-(2-fluoroethyl)azetidin-3-yl)-3-methoxybenzene-1,4-diamine is a useful research compound. Its molecular formula is C12H18FN3O and its molecular weight is 239.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H18FN3O

Molecular Weight

239.29 g/mol

IUPAC Name

4-N-[1-(2-fluoroethyl)azetidin-3-yl]-2-methoxybenzene-1,4-diamine

InChI

InChI=1S/C12H18FN3O/c1-17-12-6-9(2-3-11(12)14)15-10-7-16(8-10)5-4-13/h2-3,6,10,15H,4-5,7-8,14H2,1H3

InChI Key

OLJXWPWSKQJDEZ-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=CC(=C1)NC2CN(C2)CCF)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 1-(2-fluoroethyl)-N-(3-methoxy-4-nitrophenyl)azetidin-3-amine (2.6 g) and Pd/C (1 g) in 1,4-dioxane (50 mL) was hydrogenated for 4 hours at room temperature. The reaction mixture was filtered through diatomaceous earth, washing with MeOH. The filtrate was concentrated and purified by column chromatography (DCM/MeOH=50/1 as elution) to provide the title compound (1.57 g, yield 68%, M+H+=240.2).
Quantity
2.6 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
1 g
Type
catalyst
Reaction Step One
Yield
68%

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